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Compound of Interest

Compound Name: 3-(3-Methylphenyl)propionic acid

Cat. No.: B042953 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the proper disposal procedures

for 3-(3-Methylphenyl)propionic acid, a compound commonly used in pharmaceutical and

chemical synthesis. Adherence to these guidelines is essential for minimizing risks and

complying with regulatory standards.

Hazard Profile and Safety Precautions
3-(3-Methylphenyl)propionic acid is classified as an irritant. Before handling, it is crucial to be

familiar with its hazard profile and to use appropriate personal protective equipment (PPE).

Quantitative Hazard Data Summary:
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

corrosion/irritation
GHS07 Warning

H315: Causes skin

irritation[1][2][3][4]

Serious eye

damage/eye irritation
GHS07 Warning

H319: Causes serious

eye irritation[1][2][3][4]

Specific target organ

toxicity, single

exposure

GHS07 Warning

H335: May cause

respiratory irritation[1]

[2][3][4]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection
Use in a well-ventilated area. If dust or aerosols

are generated, a respirator may be necessary.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 3-(3-Methylphenyl)propionic acid
is through a licensed and approved chemical waste disposal service. Do not discharge this

chemical into sewer systems or the environment.[5][6]

1. Waste Collection and Storage:

Collect waste 3-(3-Methylphenyl)propionic acid in its original container or a compatible,

properly labeled waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.
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Store the waste container in a designated, well-ventilated satellite accumulation area away

from incompatible materials such as strong oxidizing agents.[5]

2. Handling Spills:

In the event of a spill, ensure adequate ventilation and wear appropriate PPE.

Absorb the spill using an inert absorbent material (e.g., vermiculite, dry sand). Do not use

combustible materials like sawdust.

Collect the absorbed material and place it into a suitable, closed container for disposal.

3. Disposal of Contaminated Materials:

Empty Containers: Triple rinse the empty container with a suitable solvent. The rinsed

container can then be offered for recycling or reconditioning. Alternatively, puncture the

container to prevent reuse and dispose of it in a sanitary landfill, in accordance with local

regulations.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with institutional and local regulations.

4. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Ensure all waste containers are properly labeled and sealed before collection.

The collected waste will typically be disposed of through controlled incineration with flue gas

scrubbing or other approved methods at a licensed facility.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-(3-Methylphenyl)propionic acid.
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Waste Generation & Segregation

Container Management Waste Storage & Disposal
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No
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Recycle or Puncture
and Dispose of Container

Arrange for Pickup by
Licensed Waste Disposal Service

Final Disposal via
Incineration or Approved Method

Click to download full resolution via product page

Caption: Disposal workflow for 3-(3-Methylphenyl)propionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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